(3beta,5alpha,7alpha,16xi,17S,21alpha)-4-propylajmalan-4-ium-17,21-diol
Overview
Description
A derivative of the rauwolfia alkaloid AJMALINE. It is an anti-arrhythmia agent, but may cause liver damage.
Scientific Research Applications
Metabolism and Biological Effects
Pituitary Metabolism
5alpha-androstane-3beta, 17beta-diol (3beta-diol) undergoes extensive metabolism in the male rat pituitary into polar steroids like 5alpha-androstane-3beta, 6alpha-17beta-triol and 5alpha-androstane-3beta, 7alpha, 17beta-triol (Guiraud et al., 1979).
Binding and Metabolism in Prostate and Seminal Vesicles
Studies on the binding and metabolism of 5alpha-androstane-3alpha, 17 beta-diol and 5alpha-androstane-3beta, 17 beta-diol in rat prostate, seminal vesicles, and plasma suggest specific biological roles and interactions with androgen receptors (Krieg et al., 1975).
Inhibition of 17beta-Hydroxysteroid Dehydrogenase Type 7
Steroidal inhibitors of 17beta-Hydroxysteroid dehydrogenase type 7, including 5alpha-androstane-3beta,17beta-diol derivatives, have been shown to modulate the level of hormones like estrone and dihydrotestosterone (Bellavance et al., 2009).
Therapeutic and Pharmacological Potential
Antiproliferative Effects in Leukemia Cells
N-derivatives of 5alpha-androstane-3alpha,17beta-diol have shown significant antiproliferative effects on HL-60 human leukemia cells, indicating potential therapeutic applications (Thibeault et al., 2008).
Modulation of Estrogen Receptor in Neuronal Cells
5alpha-Androstane-3beta, 17beta-diol (3betaAdiol) acts as a modulator of estrogen receptor-beta1-mediated gene transcription in neuronal cells, suggesting roles in brain physiology and potential therapeutic uses (Pak et al., 2005).
Prostate Cancer Cell Migration
The compound 5alpha-androstane-3beta,17beta-diol has shown inhibitory effects on prostate cancer cell migration, indicating potential applications in cancer treatment (Guerini et al., 2005).
properties
Product Name |
(3beta,5alpha,7alpha,16xi,17S,21alpha)-4-propylajmalan-4-ium-17,21-diol |
|---|---|
Molecular Formula |
C23H33N2O2+ |
Molecular Weight |
369.5 g/mol |
IUPAC Name |
(1S,9R,10R,12R,13S,14R,16R,18S)-13-ethyl-8-methyl-15-propyl-8-aza-15-azoniahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol |
InChI |
InChI=1S/C23H33N2O2/c1-4-10-25-17-11-14(13(5-2)22(25)27)19-18(25)12-23(21(19)26)15-8-6-7-9-16(15)24(3)20(17)23/h6-9,13-14,17-22,26-27H,4-5,10-12H2,1-3H3/q+1/t13-,14-,17+,18+,19?,20-,21-,22+,23-,25?/m0/s1 |
InChI Key |
UAUHEPXILIZYCU-FKWBDHECSA-N |
Isomeric SMILES |
CCC[N+]12[C@@H]3C[C@@H]([C@@H]([C@H]1O)CC)C4[C@H]2C[C@]5([C@H]3N(C6=CC=CC=C65)C)[C@H]4O |
Canonical SMILES |
CCC[N+]12C3CC(C(C1O)CC)C4C2CC5(C3N(C6=CC=CC=C65)C)C4O |
synonyms |
Bitartrate, Prajmaline Bitartrate, Prajmalium N-Propylajmaline Neo Gilurytmal Neo-Gilurytmal NeoGilurytmal Prajmaline Prajmaline Bitartrate Prajmalium Prajmalium Bitartrate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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